3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione]

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-[1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C28H32N4O6/c1-3-37-21-9-5-19(6-10-21)31-25(33)17-23(27(31)35)29-13-15-30(16-14-29)24-18-26(34)32(28(24)36)20-7-11-22(12-8-20)38-4-2/h5-12,23-24H,3-4,13-18H2,1-2H3
• InChI Key: NWBDTNBBHXXDKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4CC(=O)N(C4=O)C5=CC=C(C=C5)OCC
• Molecular Formula: C28H32N4O6
• Molecular Weight: 520.6 g/mol

Description

3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione], also known as PEPP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields.

Mechanism of Action

3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] is believed to work by forming complexes with various drugs and delivering them to the target site. The piperazine ring in 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] is known to form strong complexes with drugs, which allows for controlled release of the drug at the target site. Additionally, the ethoxyphenyl groups in 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] are believed to enhance the solubility of drugs, which further improves drug delivery.
Biochemical and Physiological Effects
3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] has been found to have minimal biochemical and physiological effects. Studies have shown that it does not cause any significant toxicity or adverse effects in vivo. Additionally, 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] has been found to be biodegradable, which makes it an ideal candidate for use in drug delivery systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] is its excellent solubility in water, which makes it easy to work with in lab experiments. Additionally, its biocompatibility and non-toxic nature make it safe for use in various applications. However, one limitation of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] is its relatively high cost compared to other drug delivery systems.

Future Directions

There are several potential future directions for 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] research. One area of interest is the development of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione]-based drug delivery systems for cancer treatment. 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] has been shown to be effective in delivering various anticancer drugs to the target site, which could improve the efficacy of cancer treatment. Additionally, there is potential for the use of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] in the development of vaccines and immunotherapies. Overall, the potential applications of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] in various fields make it an exciting area of research.

Synthesis Methods

The synthesis of 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] involves the reaction of 4-ethoxybenzoyl chloride with 2,5-pyrrolidinedione in the presence of triethylamine to form 4-ethoxyphenyl-2,5-pyrrolidinedione. This intermediate is then reacted with 1,4-diaminopiperazine to form 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione]. The reaction scheme is shown below:

Scientific Research Applications

3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] has been extensively studied for its potential use as a drug delivery system. It has been shown to have excellent solubility in water, which makes it an ideal candidate for drug delivery. Additionally, 3,3'-(1,4-piperazinediyl)bis[1-(4-ethoxyphenyl)-2,5-pyrrolidinedione] has been found to be non-toxic and biocompatible, which makes it suitable for use in biomedical applications.